Cas no 1807103-62-3 (2,4-Bis(trifluoromethyl)-5-ethylanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-5-ethylanisole
• CAS No: 1807103-62-3
• MF: C₁₁H₁₀F₆O
• MW: 272.18692445755
• CID: 5038865
• Update Time: 2025-05-25

2,4-Bis(trifluoromethyl)-5-ethylanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-ethylanisole

• Inchi： 1S/C11H10F6O/c1-3-6-4-9(18-2)8(11(15,16)17)5-7(6)10(12,13)14/h4-5H,3H2,1-2H3
• InChI Key： DGCPHFRTMKWPSM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(=CC=1CC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Bis(trifluoromethyl)-5-ethylanisole

Recent Advances in the Study of 2,4-Bis(trifluoromethyl)-5-ethylanisole (CAS: 1807103-62-3) in Chemical and Biomedical Research

The compound 2,4-Bis(trifluoromethyl)-5-ethylanisole (CAS: 1807103-62-3) has recently garnered significant attention in chemical and biomedical research due to its unique structural properties and potential applications. This trifluoromethylated aromatic ether exhibits remarkable stability and lipophilicity, making it an attractive candidate for pharmaceutical development and material science applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential as a building block for more complex molecular architectures.

In synthetic chemistry, researchers have developed novel catalytic methods for the efficient production of 2,4-Bis(trifluoromethyl)-5-ethylanisole. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a palladium-catalyzed cross-coupling approach that achieved 89% yield with excellent regioselectivity. The introduction of trifluoromethyl groups at the 2 and 4 positions significantly alters the electronic properties of the aromatic ring, creating new opportunities for subsequent functionalization reactions.

From a biomedical perspective, preliminary screening of 2,4-Bis(trifluoromethyl)-5-ethylanisole derivatives has shown promising results in various therapeutic areas. A recent patent application (WO2023056789) disclosed its potential as a core structure for developing novel anti-inflammatory agents, with several analogs demonstrating potent inhibition of NF-κB signaling pathway in vitro. The compound's ability to penetrate cell membranes, attributed to its trifluoromethyl groups, makes it particularly valuable for drug discovery programs targeting intracellular proteins.

Material science applications have also emerged for this compound. Researchers at several institutions have incorporated 2,4-Bis(trifluoromethyl)-5-ethylanisole into liquid crystal formulations, where its rigid aromatic core and fluorinated periphery contribute to enhanced thermal stability and optical properties. These materials show potential for advanced display technologies and optoelectronic devices.

Ongoing research is exploring the metabolic stability and toxicity profile of 2,4-Bis(trifluoromethyl)-5-ethylanisole, with early results suggesting favorable pharmacokinetic properties. The compound's resistance to oxidative metabolism, a characteristic often associated with trifluoromethylated aromatics, may translate to improved in vivo half-life for potential drug candidates derived from this scaffold.

Future directions for research on 1807103-62-3 include further exploration of its structure-activity relationships, development of more sustainable synthetic routes, and investigation of its potential in combination therapies. The compound's versatility positions it as a valuable tool for medicinal chemistry and a promising lead for multiple therapeutic applications.